![molecular formula C19H21N3O3 B280417 5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(2-methoxy-5-methylphenyl)-2-furamide](/img/structure/B280417.png)
5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(2-methoxy-5-methylphenyl)-2-furamide
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Overview
Description
5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(2-methoxy-5-methylphenyl)-2-furamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound is a furan derivative and has been synthesized through various methods.
Mechanism of Action
The mechanism of action of 5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(2-methoxy-5-methylphenyl)-2-furamide is not fully understood. However, studies have shown that the compound exerts its therapeutic effects by modulating various signaling pathways. In cancer research, the compound inhibits the Akt/mTOR signaling pathway, which is involved in cell growth and survival. In inflammation research, the compound inhibits the NF-κB signaling pathway, which is involved in the production of pro-inflammatory cytokines. In neurodegenerative disorder research, the compound activates the Nrf2/ARE signaling pathway, which is involved in the protection of neurons from oxidative stress-induced damage.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer research, the compound inhibits the growth of cancer cells and induces apoptosis. In inflammation research, the compound reduces inflammation by inhibiting the production of pro-inflammatory cytokines. In neurodegenerative disorder research, the compound protects neurons from oxidative stress-induced damage.
Advantages and Limitations for Lab Experiments
One of the advantages of using 5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(2-methoxy-5-methylphenyl)-2-furamide in lab experiments is its potential therapeutic applications. The compound has shown promising results in the treatment of various diseases, making it a valuable tool for researchers. However, one of the limitations of using the compound is its limited solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the research on 5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(2-methoxy-5-methylphenyl)-2-furamide. One of the future directions is to further investigate the mechanism of action of the compound, which can help in the development of more effective therapeutic strategies. Another future direction is to study the pharmacokinetics and pharmacodynamics of the compound to determine its efficacy and safety in vivo. Additionally, the compound can be modified to improve its solubility and bioavailability, which can enhance its therapeutic potential.
Synthesis Methods
Several methods have been reported for the synthesis of 5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(2-methoxy-5-methylphenyl)-2-furamide. One of the most commonly used methods involves the reaction of 2-methoxy-5-methylbenzaldehyde with 3,5-dimethyl-1H-pyrazole-4-carbaldehyde in the presence of ammonium acetate and acetic acid. The resulting product is then reacted with furan-2-carboxylic acid and triethylamine to obtain this compound.
Scientific Research Applications
5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(2-methoxy-5-methylphenyl)-2-furamide has been extensively studied for its potential therapeutic applications. The compound has shown promising results in the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders. In cancer research, the compound has been shown to inhibit the growth of cancer cells and induce apoptosis. In inflammation research, the compound has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In neurodegenerative disorder research, the compound has been shown to protect neurons from oxidative stress-induced damage.
Properties
Molecular Formula |
C19H21N3O3 |
---|---|
Molecular Weight |
339.4 g/mol |
IUPAC Name |
5-[(3,5-dimethylpyrazol-1-yl)methyl]-N-(2-methoxy-5-methylphenyl)furan-2-carboxamide |
InChI |
InChI=1S/C19H21N3O3/c1-12-5-7-17(24-4)16(9-12)20-19(23)18-8-6-15(25-18)11-22-14(3)10-13(2)21-22/h5-10H,11H2,1-4H3,(H,20,23) |
InChI Key |
NHZVZJOQMVGYPS-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C=C1)OC)NC(=O)C2=CC=C(O2)CN3C(=CC(=N3)C)C |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)NC(=O)C2=CC=C(O2)CN3C(=CC(=N3)C)C |
Origin of Product |
United States |
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